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Compound of Interest

Compound Name: 5-Hydroxy-2-nitrobenzoic acid

Cat. No.: B184560 Get Quote

Essential Safety and Handling Guide for 5-Hydroxy-
2-nitrobenzoic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Hydroxy-2-nitrobenzoic acid in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Chemical Identifier and Hazard Information

Property Value

Chemical Name 5-Hydroxy-2-nitrobenzoic acid

CAS Number 610-37-7

Molecular Formula C7H5NO5

Molecular Weight 183.12 g/mol

GHS Hazard Statements

H315: Causes skin irritation.[1][2][3] H319:

Causes serious eye irritation.[1][2][3] H335: May

cause respiratory irritation.[1][4]

Signal Word Warning[1][2]
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Personal Protective Equipment (PPE)
To ensure safety when handling 5-Hydroxy-2-nitrobenzoic acid, the following personal

protective equipment is mandatory.

Protection Type Recommended PPE

Eye/Face Chemical safety goggles or a face shield.[5]

Skin

Chemical-resistant gloves (e.g., nitrile or

neoprene) and a lab coat or disposable gown.[6]

For extensive handling, chemical-resistant

coveralls may be necessary.[7]

Respiratory

A NIOSH-approved respirator (e.g., N95) is

required when dust may be generated.[6] Work

should be conducted in a well-ventilated area,

preferably a fume hood.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial to minimize the risk of exposure and ensure

a safe laboratory environment.

Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Have a spill kit readily accessible.

Handling:

Don all required PPE before handling the chemical.

Handle 5-Hydroxy-2-nitrobenzoic acid in a well-ventilated area to avoid inhalation of

dust.
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Avoid direct contact with skin and eyes.[2][3]

Wash hands thoroughly after handling.[2][3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][3]

Keep away from incompatible materials such as strong oxidizing agents.[3]

Disposal Plan
Proper disposal of 5-Hydroxy-2-nitrobenzoic acid and any contaminated materials is critical

to prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect waste 5-Hydroxy-2-nitrobenzoic acid and any contaminated materials (e.g.,

gloves, wipes) in a clearly labeled, sealed container for hazardous waste.

Disposal Route:

Dispose of the chemical waste through an approved hazardous waste disposal facility.[2]

[3]

Do not pour down the drain or discard in general trash.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2][3][8]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. If irritation persists, seek medical attention.[2][3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[2]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Seek

immediate medical attention.[3]

Experimental Workflow for Handling 5-Hydroxy-2-
nitrobenzoic Acid
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Caption: Workflow for the safe handling and disposal of 5-Hydroxy-2-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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